![molecular formula C17H18BrNO3 B6053419 N-(4-bromophenyl)-3,5-diethoxybenzamide](/img/structure/B6053419.png)
N-(4-bromophenyl)-3,5-diethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-bromophenyl)-3,5-diethoxybenzamide is a chemical compound that has attracted the attention of many researchers due to its potential applications in various fields of science. This compound is a type of benzamide derivative that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of N-(4-bromophenyl)-3,5-diethoxybenzamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting certain enzymes and signaling pathways in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also inhibits the proliferation of cancer cells and induces apoptosis in certain types of cancer cells. Furthermore, it has been found to have neuroprotective effects and may help to prevent the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-bromophenyl)-3,5-diethoxybenzamide is its potential as a lead compound for the development of new drugs. Its anti-inflammatory, anti-cancer, and anti-viral activities make it a promising candidate for drug development. However, there are also some limitations to using this compound in lab experiments. For example, it may have low solubility in water, which can make it difficult to work with in certain experimental setups.
Future Directions
There are several future directions for research on N-(4-bromophenyl)-3,5-diethoxybenzamide. One direction is to further investigate its potential as a lead compound for drug development. Another direction is to study its mechanism of action in more detail, in order to better understand how it exerts its pharmacological effects. Additionally, it may be worthwhile to explore its potential as a therapeutic agent for other diseases, such as viral infections and autoimmune disorders. Finally, it may be useful to develop new methods for synthesizing this compound, in order to improve its yield and purity.
Synthesis Methods
The synthesis of N-(4-bromophenyl)-3,5-diethoxybenzamide has been achieved using different methods. One of the most commonly used methods is the reaction of 4-bromonitrobenzene with 3,5-diethoxyaniline in the presence of a reducing agent such as iron powder. The resulting intermediate is then treated with an acid to obtain this compound.
Scientific Research Applications
N-(4-bromophenyl)-3,5-diethoxybenzamide has been studied for its potential applications in various fields of science. One of the main areas of research is in the development of new drugs for the treatment of different diseases. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral activities. It has also been studied for its potential use in the treatment of Alzheimer's disease.
Properties
IUPAC Name |
N-(4-bromophenyl)-3,5-diethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNO3/c1-3-21-15-9-12(10-16(11-15)22-4-2)17(20)19-14-7-5-13(18)6-8-14/h5-11H,3-4H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVEMJOINADXHNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)Br)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.